Cas no 1609409-23-5 ((3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide)

• Product Name: (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide
• CAS No: 1609409-23-5
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• MDL: MFCD13186472
• CID: 4608868
• Update Time: 2025-06-28

(3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide

• MDL： MFCD13186472
• Inchi： 1S/C17H21NO3.BrH/c1-19-15-6-4-13(5-7-15)11-18-12-14-8-16(20-2)10-17(9-14)21-3;/h4-10,18H,11-12H2,1-3H3;1H
• InChI Key： QDUKIDBFTJLWKK-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=C(OC)C=1)NCC1C=CC(OC)=CC=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

(3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide

Compound CAS No. 1609409-23-5: (3,5-Dimethoxybenzyl)(4-Methoxybenzyl)Amine Hydrobromide

The compound with CAS No. 1609409-23-5, commonly referred to as (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and development.

The molecular structure of (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide comprises two distinct aromatic moieties: a 3,5-dimethoxybenzyl group and a 4-methoxybenzyl group, both connected via an amine linkage. The presence of multiple methoxy groups introduces significant electronic effects, which can influence the compound's reactivity and bioavailability. These structural characteristics make it a valuable substrate for exploring various chemical transformations and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and selective protection strategies. Researchers have employed methodologies such as Suzuki-Miyaura cross-coupling and Stille coupling to construct the aromatic frameworks, followed by nucleophilic substitution reactions to introduce the amine functionality. These techniques not only enhance the purity of the final product but also facilitate scalability for potential industrial applications.

In terms of biological activity, (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide has shown promising results in preliminary assays targeting various enzyme systems and receptor interactions. For instance, studies have demonstrated its ability to modulate kinase activity, suggesting its potential as a lead compound in anti-cancer drug development. Additionally, its methoxy-substituted aromatic rings may contribute to enhanced solubility and stability in physiological conditions, further enhancing its therapeutic potential.

The hydrobromide salt form of this compound is particularly advantageous for pharmacological studies due to its improved solubility profile compared to the free base form. This attribute facilitates easier formulation into drug delivery systems and enhances bioavailability when administered in vivo. Researchers are actively exploring its pharmacokinetic properties to optimize dosing regimens for potential clinical trials.

From a materials science perspective, the unique electronic properties of (3,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide make it a candidate for applications in organic electronics and optoelectronic devices. Its extended conjugation system could potentially be exploited in the development of novel materials for light-emitting diodes (LEDs) or photovoltaic cells.

In conclusion, CAS No. 1609409-23-5 represents a versatile chemical entity with diverse applications across multiple disciplines. Its intricate molecular architecture, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial innovation.